2-Methyl-1-(thiomorpholin-3-yl)propan-1-one

• Molecular Formula: C8H15NOS
• Molecular Weight: 173.28 g/mol
• IUPAC Name: 2-methyl-1-thiomorpholin-3-ylpropan-1-one
• InChI: InChI=1S/C8H15NOS/c1-6(2)8(10)7-5-11-4-3-9-7/h6-7,9H,3-5H2,1-2H3
• InChI Key: PZDMGMIHTCDWNJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1CSCCN1

Description

2-Methyl-1-(thiomorpholin-3-yl)propan-1-one is a chemical compound with the molecular formula C₈H₁₅NOS and a molecular weight of 173.28 g/mol . It is primarily used for research purposes and is known for its unique structural properties, which include a thiomorpholine ring attached to a methylpropanone backbone .

Preparation Methods

The synthesis of 2-Methyl-1-(thiomorpholin-3-yl)propan-1-one involves several steps. One common method includes the reaction of thiomorpholine with a suitable methylpropanone derivative under controlled conditions . The reaction typically requires a catalyst and is carried out in an inert atmosphere to prevent unwanted side reactions . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

2-Methyl-1-(thiomorpholin-3-yl)propan-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions, where the thiomorpholine ring can be replaced with other nucleophiles under appropriate conditions.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

2-Methyl-1-(thiomorpholin-3-yl)propan-1-one has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: Researchers use it to study the effects of thiomorpholine derivatives on biological systems.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methyl-1-(thiomorpholin-3-yl)propan-1-one involves its interaction with specific molecular targets. The thiomorpholine ring can interact with various enzymes and receptors, modulating their activity . This interaction can affect different biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

2-Methyl-1-(thiomorpholin-3-yl)propan-1-one can be compared with other thiomorpholine derivatives and similar compounds:

2-Methyl-3-(pyrrolidin-1-yl)propan-1-amine: This compound has a similar backbone but contains a pyrrolidine ring instead of a thiomorpholine ring.

1-(Thiomorpholin-4-yl)propan-1-one: This compound has a similar structure but differs in the position of the thiomorpholine ring.

The uniqueness of this compound lies in its specific structural arrangement, which imparts distinct chemical and biological properties .